Cas no 110443-51-1 (6-Quinolinecarboxylic acid, ethyl ester, 1-oxide)

• Product Name: 6-Quinolinecarboxylic acid, ethyl ester, 1-oxide
• CAS No: 110443-51-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1193563
• PubChem ID: 66978164
• Update Time: 2025-04-20

6-Quinolinecarboxylic acid, ethyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylic acid, ethyl ester, 1-oxide
• ethyl 1-oxidoquinolin-1-ium-6-carboxylate
• DB-207810
• ZWJSAXUONDRCOV-UHFFFAOYSA-N
• Ethyl 1-oxo-1lambda~5~-quinoline-6-carboxylate
• 6-(ethoxycarbonyl)quinoline 1-oxide
• SCHEMBL1285549
• 110443-51-1
• DTXSID40736139

• Inchi： 1S/C12H11NO3/c1-2-16-12(14)10-5-6-11-9(8-10)4-3-7-13(11)15/h3-8H,2H2,1H3
• InChI Key： ZWJSAXUONDRCOV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C(=CC=C[N+]=2[O-])C=1)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 53.24